Cas no 868223-97-6 (ethyl 2-(2-{(4-chlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate)

• Product Name: ethyl 2-(2-{(4-chlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
• CAS No: 868223-97-6
• MF: C₂₁H₁₉ClN₂O₅
• MW: 414.838964700699
• CID: 6179926
• PubChem ID: 2149395
• Update Time: 2025-06-08

ethyl 2-(2-{(4-chlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{(4-chlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
• ethyl 2-((2-(2-((4-chlorophenyl)amino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate
• ethyl 2-[(2-{[(4-chlorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate
• ethyl 2-[2-[2-(4-chloroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• 868223-97-6
• F1808-0087
• AKOS024610148

• Inchi： 1S/C21H19ClN2O5/c1-2-28-20(26)13-29-18-5-3-4-17-16(18)10-11-24(21(17)27)12-19(25)23-15-8-6-14(22)7-9-15/h3-11H,2,12-13H2,1H3,(H,23,25)
• InChI Key： QOJTUYBBBWXTAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CN1C=CC2C(=CC=CC=2C1=O)OCC(=O)OCC)=O

Computed Properties

• Exact Mass: 414.0982494g/mol
• Monoisotopic Mass: 414.0982494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.9Ų

Additional information on ethyl 2-(2-{(4-chlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate

Research Brief on Ethyl 2-(2-{(4-Chlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS: 868223-97-6)

The compound ethyl 2-(2-{(4-chlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS: 868223-97-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights. The compound belongs to the isoquinoline derivative family, which is known for its diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that ethyl 2-(2-{(4-chlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate exhibits selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and mode of action of the compound, revealing a unique interaction with the COX-2 active site.

In addition to its anti-inflammatory properties, preliminary research suggests that this compound may also possess anticancer activity. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that ethyl 2-(2-{(4-chlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate induced apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins. The study employed flow cytometry and Western blotting to confirm these findings, although further in vivo validation is required to establish its therapeutic potential.

The synthesis of ethyl 2-(2-{(4-chlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed an optimized synthetic route that improves yield and purity while reducing the use of hazardous reagents. The new method involves a multi-step process starting from commercially available precursors, with key steps including a palladium-catalyzed coupling reaction and a selective esterification. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of ethyl 2-(2-{(4-chlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and may require formulation optimization to enhance its absorption and distribution. Additionally, toxicity profiles need to be thoroughly investigated to ensure safety in human trials. Future research directions include structural modifications to improve potency and selectivity, as well as comprehensive in vivo efficacy studies.

In conclusion, ethyl 2-(2-{(4-chlorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS: 868223-97-6) represents a promising candidate for further development in the treatment of inflammatory and potentially oncological conditions. Its unique chemical structure and biological activity warrant continued investigation, with the goal of translating these findings into clinically relevant therapies. Researchers and industry professionals are encouraged to explore collaborative opportunities to advance this compound through the drug development pipeline.